Cas no 1261901-27-2 (4-Bromo-N-ethyl-5-fluoro-2-nitroaniline)

• Product Name: 4-Bromo-N-ethyl-5-fluoro-2-nitroaniline
• CAS No: 1261901-27-2
• MF: C₈H₈BrFN₂O₂
• MW: 263.063724517822
• MDL: MFCD18311822
• CID: 1025168
• PubChem ID: 53216243
• Update Time: 2025-04-20

4-Bromo-N-ethyl-5-fluoro-2-nitroaniline Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-N-ethyl-5-fluoro-2-nitroaniline
• 1261901-27-2
• DTXSID00681499
• MFCD18311822
• CS-0211219
• A889585
• DB-367625
• Benzenamine, 4-bromo-N-ethyl-5-fluoro-2-nitro-
• BS-20161
• AKOS015157189

• MDL： MFCD18311822
• Inchi： 1S/C8H8BrFN2O2/c1-2-11-7-4-6(10)5(9)3-8(7)12(13)14/h3-4,11H,2H2,1H3
• InChI Key： PVLLDACXHGOJBU-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=C(C=1)[N+](=O)[O-])NCC)F

Computed Properties

• Exact Mass: 261.97500
• Monoisotopic Mass: 261.97532g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 57.8Ų

Experimental Properties

• PSA: 57.85000
• LogP: 3.52440

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes